Cas no 54609-15-3 (3-(2,5-dimethyl-1H-pyrrol-1-yl)propan-1-ol)

• Product Name: 3-(2,5-dimethyl-1H-pyrrol-1-yl)propan-1-ol
• CAS No: 54609-15-3
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 1589936
• Update Time: 2025-06-09

3-(2,5-dimethyl-1H-pyrrol-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-1H-pyrrole-1-propan-1-ol
• 3-(2,4-dimethyl-1H-pyrrol-1-yl)propan-1-ol
• 1-(2,4-dimethylpyrrol-1-yl)propan-1-ol
• 3-(2,5-dimethyl-1H-pyrrol-1-yl)propan-1-ol

• Inchi： 1S/C9H15NO/c1-8-4-5-9(2)10(8)6-3-7-11/h4-5,11H,3,6-7H2,1-2H3
• InChI Key： GOUOXVSGSPMQQY-UHFFFAOYSA-N
• SMILES： OCCCN1C(C)=CC=C1C

Additional information on 3-(2,5-dimethyl-1H-pyrrol-1-yl)propan-1-ol

Introduction to 3-(2,5-dimethyl-1H-pyrrol-1-yl)propan-1-ol (CAS No. 54609-1-53)

3-(2,5-dimethyl-1H-pyrrol-1-yl)propan-1-ol, also known by its CAS number 54609-15-3, is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its pyrrole ring and a hydroxyl group attached to a propyl chain, making it an interesting subject for various applications ranging from academic research to industrial development.

The chemical structure of 3-(2,5-dimethyl-1H-pyrrol-1-yl)propan-1-ol consists of a 2,5-dimethylpyrrole moiety linked to a propyl chain with a terminal hydroxyl group. The presence of the pyrrole ring, which is a five-membered heterocyclic aromatic ring containing one nitrogen atom, imparts unique chemical and physical properties to the molecule. The hydroxyl group, on the other hand, provides polarity and potential for hydrogen bonding, enhancing the compound's solubility and reactivity.

In recent years, 3-(2,5-dimethyl-1H-pyrrol-1-yl)propan-1-ol has been the focus of several studies due to its potential applications in various fields. One notable area of research is its use as an intermediate in the synthesis of more complex organic molecules. The pyrrole ring is a key structural element in many biologically active compounds, including natural products and pharmaceuticals. Therefore, 3-(2,5-dimethyl-1H-pyrrol-1-yl)propan-1-ol serves as a valuable building block for the synthesis of these compounds.

Another significant application of 3-(2,5-dimethyl-1H-pyrrol-1-yl)propan-1-ol is in the field of medicinal chemistry. The compound has shown promise in the development of new drugs due to its ability to modulate biological pathways. For instance, recent studies have explored its potential as an antioxidant and anti-inflammatory agent. The hydroxyl group in the molecule can participate in redox reactions, which are crucial for maintaining cellular homeostasis and preventing oxidative stress.

In addition to its medicinal applications, 3-(2,5-dimethyl-1H-pyrrol-1-yl)propan-1-ol has also been investigated for its use in materials science. The unique combination of aromaticity and polarity makes it suitable for the synthesis of functional materials with tailored properties. For example, it can be used as a monomer or cross-linking agent in polymer synthesis, leading to materials with enhanced mechanical strength and thermal stability.

The synthesis of 3-(2,5-dimethyl-1H-pyrrol-1-yl)propan-1-ol has been optimized through various methods. One common approach involves the reaction of 2,5-dimethylpyrrole with an appropriate halide or sulfonate ester followed by reduction to introduce the hydroxyl group. These synthetic routes have been refined to achieve high yields and purity levels, making the compound readily available for research and industrial applications.

The physical properties of 3-(2,5-dimethyl-1H-pyrrol-1-y)propan-l-oI, such as its melting point, boiling point, and solubility in different solvents, have been well-characterized. These properties are crucial for understanding its behavior in various environments and for optimizing its use in different applications. For instance, its solubility in polar solvents like water and ethanol makes it suitable for use in aqueous systems and biological assays.

Safety considerations are also important when handling 3-(2,5-dimethyl-lH-pyrroI-l-yI)propan-I-oI. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound.

In conclusion, 3-(2,5-dimethyl-lH-pyrroI-l-yI)propan-I-oI (CAS No. 54609-lS-S) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure makes it an invaluable tool for researchers and developers working on new materials and drugs. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.